Glycocoumarin - Glycyrrhiza uralensis (liquorice)

• CAS No.: 94805-82-0
• Product Name: Glycocoumarin - Glycyrrhiza uralensis (liquorice)
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 3-(2,4-dihydroxyphenyl)-7-hydroxy-5-methoxy-6-(3-methylbut-2-enyl)chromen-2-one
• Standard InChI: InChI=1S/C21H20O6/c1-11(2)4-6-14-18(24)10-19-16(20(14)26-3)9-15(21(25)27-19)13-7-5-12(22)8-17(13)23/h4-5,7-10,22-24H,6H2,1-3H3
• Standard InChIKey: NZYSZZDSYIBYLC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=C(C2=C(C=C1O)OC(=O)C(=C2)C3=C(C=C(C=C3)O)O)OC)C
• Melting Point: 243.5-244.5°C
• Physical Description: Solid
• Description: Glycycoumarin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, glycycoumarin is considered to be a flavonoid lipid molecule. Glycycoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, glycycoumarin is primarily located in the membrane (predicted from logP). Outside of the human body, glycycoumarin can be found in root vegetables. This makes glycycoumarin a potential biomarker for the consumption of this food product.; Glycycoumarin is a member of the class of coumarins that is coumarin substituted by a hydroxy group at position 7, a methoxy group at position 5, a prenyl group at position 6 and a 2,4-dihydroxyphenyl group at position 3. Isolated from Glycyrrhiza uralensis, it exhibits antispasmodic activity. It has a role as an antispasmodic drug and a plant metabolite. It is a member of coumarins, an aromatic ether and a member of resorcinols.
• Synonyms: glycycoumarin
• PubChem Compound: 5317756
• Last Modified: Nov 11 2021